Cas no 4512-82-7 (2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide)
4512-82-7 structure
Product Name:2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide
CAS No:4512-82-7
MF:C11H16BrNO
MW:258.154842376709
CID:929812
PubChem ID:20602
Update Time:2025-04-19
2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide
- 2-ethyl-1,2,3,4-tetrahydroisoquinolin-2-ium-5-ol,bromide
- 5-ISOQUINOLINOL, 1,2,3,4-TETRAHYDRO-2-ETHYL-, HYDROBROMIDE
- 4512-82-7
- 2-Ethyl-5-hydroxy-1,2,3,4-tetrahydroisoquinoline, hydrobromide
- 2-ethyl-5-hydroxy-1,2,3,4-tetrahydroisoquinolinium bromide
-
- Inchi: 1S/C11H15NO.BrH/c1-2-12-7-6-10-9(8-12)4-3-5-11(10)13;/h3-5,13H,2,6-8H2,1H3;1H
- InChI Key: HHXJQWUXHSIFMY-UHFFFAOYSA-N
- SMILES: [Br-].OC1=CC=CC2=C1CC[NH+](CC)C2
Computed Properties
- Exact Mass: 240.9163
- Monoisotopic Mass: 257.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- PSA: 25.8
2-ethyl-3,4-dihydro-1H-isoquinolin-5-ol bromide Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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